2,3-Dihydroxypropyl octanoate

• CAS No.: 26402-26-6
• Product Name: 2,3-Dihydroxypropyl octanoate
• Molecular Formula: C11H22O4
• Molecular Weight: 218.29 g/mol
• IUPAC Name: 2,3-dihydroxypropyl octanoate
• Standard InChI: InChI=1S/C11H22O4/c1-2-3-4-5-6-7-11(14)15-9-10(13)8-12/h10,12-13H,2-9H2,1H3
• Standard InChIKey: GHBFNMLVSPCDGN-UHFFFAOYSA-N
• SMILES: CCCCCCCC(=O)OCC(CO)O
• Canonical SMILES: CCCCCCCC(=O)OCC(CO)O
• Description: 1-monooctanoylglycerol is a 1-monoglyceride that has octanoyl as the acyl group. It is a 1-monoglyceride and an octanoate ester.; Monoctanoin is used to dissolve cholesterol gallstones.
• Synonyms: Capmul; Capmul 8210; glycerol-1-monooctanoate; glyceryl caprylate; glyceryl monocaprylate; glyceryl-1-monooctanoate; Moctanin; mono-octanoin; monocaprylin; monoctanoin; monooctanoin
• Reference: 1: Valipe SR, Nadeau JA, Annamali T, Venkitanarayanan K, Hoagland T. In vitro; antimicrobial properties of caprylic acid, monocaprylin, and sodium caprylate; against Dermatophilus congolensis. Am J Vet Res. 2011 Mar;72(3):331-5. doi:; 10.2460/ajvr.72.3.331. PubMed PMID: 21355735.; ; ; 2: Nair MK, Joy J, Vasudevan P, Hinckley L, Hoagland TA, Venkitanarayanan KS.; Antibacterial effect of caprylic acid and monocaprylin on major bacterial; mastitis pathogens. J Dairy Sci. 2005 Oct;88(10):3488-95. PubMed PMID: 16162522.; ; ; 3: Nair MK, Abouelezz H, Hoagland T, Venkitanarayanan K. Antibacterial effect of ; monocaprylin on Escherichia coli O157:H7 in apple juice. J Food Prot. 2005; Sep;68(9):1895-9. PubMed PMID: 16161689.; ; ; 4: Nair MK, Joy J, Venkitanarayanan KS. Inactivation of Enterobacter sakazakii in; reconstituted infant formula by monocaprylin. J Food Prot. 2004; Dec;67(12):2815-9. PubMed PMID: 15633694.; ; ; 5: Chang SS, Redondo-Solano M, Thippareddi H. Inactivation of Escherichia coli; O157:H7 and Salmonella spp. on alfalfa seeds by caprylic acid and monocaprylin.; Int J Food Microbiol. 2010 Nov 15;144(1):141-6. doi:; 10.1016/j.ijfoodmicro.2010.09.011. PubMed PMID: 20926150.; ; ; 6: Hallström B, Friberg S. Rheological properties of the liquid crystalline phase; of monocaprylin and water and the effect of solubilized tricaprylin. Acta Pharm; Suec. 1970 Dec;7(6):691-6. PubMed PMID: 5511718.; ; ; 7: Garcia M, Amalaradjou MA, Nair MK, Annamalai T, Surendranath S, Lee S,; Hoagland T, Dzurec D, Faustman C, Venkitanarayanan K. Inactivation of Listeria; monocytogenes on frankfurters by monocaprylin alone or in combination with acetic; acid. J Food Prot. 2007 Jul;70(7):1594-9. PubMed PMID: 17685330.
• PubChem Compound: 3033877
• Last Modified: Nov 11 2021